Cas no 1289029-54-4 (N-benzyl-4,6-dichloro-n-methylpyrimidin-2-amine)

• Product Name: N-benzyl-4,6-dichloro-n-methylpyrimidin-2-amine
• CAS No: 1289029-54-4
• MF: C₁₂H₁₁Cl₂N₃
• MW: 268.141840219498
• MDL: MFCD22681705
• CID: 2189857
• PubChem ID: 71304554
• Update Time: 2025-06-19

N-benzyl-4,6-dichloro-n-methylpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-benzyl-4,6-dichloro-n-methylpyrimidin-2-amine
• J-523468
• 1289029-54-4
• WLZ2973
• AKOS032960701

• MDL： MFCD22681705
• Inchi： 1S/C12H11Cl2N3/c1-17(8-9-5-3-2-4-6-9)12-15-10(13)7-11(14)16-12/h2-7H,8H2,1H3
• InChI Key： WHOQRFPBPUGWPV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(=N1)N(C)CC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 267.0330028g/mol
• Monoisotopic Mass: 267.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 29Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-benzyl-4,6-dichloro-n-methylpyrimidin-2-amine

Introduction to N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine (CAS No. 1289029-54-4)

N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine (CAS No. 1289029-54-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine make it a valuable candidate for various studies, particularly in the development of novel drugs and therapeutic agents.

The chemical structure of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine consists of a pyrimidine ring substituted with a benzyl group, two chlorine atoms at positions 4 and 6, and a methyl group at position 2. These substitutions confer specific chemical properties that influence its reactivity and biological activity. The benzyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The dichloro substitution at positions 4 and 6 provides additional stability and can modulate the compound's interactions with biological targets.

Recent research has focused on the potential therapeutic applications of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine. Studies have shown that this compound exhibits significant antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways. This makes N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine a promising candidate for the development of antiviral drugs.

In addition to its antiviral properties, N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the disruption of mitochondrial function. These findings suggest that N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine could be further developed as a novel anticancer drug.

The pharmacokinetic properties of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine have also been studied to assess its suitability for clinical use. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. These characteristics are crucial for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Toxicity studies have been conducted to evaluate the safety profile of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine. In vitro and in vivo experiments have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, as with any new drug candidate, further preclinical and clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving nucleophilic substitution and coupling reactions. These methods have enabled researchers to produce high-quality samples for detailed characterization and biological testing.

In conclusion, N-benzyl-4,6-dichloro-N-methylpyrimidin-2-amine (CAS No. 1289029-54-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of antiviral and anticancer drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.